Lithium-6(1+),hydroxide,hydrate

• IUPAC Name: lithium-6(1+);hydroxide;hydrate
• InChI: InChI=1S/Li.2H2O/h;2*1H2/q+1;;/p-1/i1-1
• InChI Key: GLXDVVHUTZTUQK-TWOSSSAOSA-M
• Canonical SMILES: [Li+].O.[OH-]
• Isomeric SMILES: [6Li+].O.[OH-]
• Molecular Formula: H3LiO2
• DSSTOX Substance ID: DTXSID80746515
• Molecular Weight: 41.038 g/mol
• CAS No.: 76576-67-5

Description

Lithium-6(1+),hydroxide,hydrate, commonly known as lithium hydroxide monohydrate, is an inorganic compound with the chemical formula LiOH·H₂O. It is a white crystalline solid that is highly soluble in water and slightly soluble in ethanol. This compound is known for its strong basic properties and is used in various industrial and scientific applications .

Mechanism of Action

Target of Action

Lithium-6(1+),hydroxide,hydrate, also known as Lithium Hydroxide Monohydrate, is an inorganic compound with the formula LiOH.H2O . It is a white hygroscopic solid that is soluble in water and slightly soluble in ethanol . The primary targets of this compound are biochemical processes where it acts as a strong base, albeit the weakest known alkali metal hydroxide .

Mode of Action

The compound interacts with its targets by participating in various chemical reactions. For instance, in a hydration and dehydration reaction, the carbonization rate of Lithium Hydroxide is tens of times higher than that of Lithium Hydroxide Monohydrate . This rate is virtually independent of temperature but increases in proportion to the 0.30 power of the CO2 pressure .

Biochemical Pathways

The affected pathways primarily involve the hydration and dehydration reactions of Lithium Hydroxide . These reactions are crucial for the efficiency and effectiveness of chemical heat pumps, offering a pathway to more sustainable energy storage solutions.

Pharmacokinetics

The significant predictors of lithium clearance identified in most studies were renal function and body size .

Result of Action

The result of the action of this compound is the alteration of the chemical environment in which it is introduced. For instance, in the context of heat storage, the hydration and dehydration reactions of Lithium Hydroxide can store and release heat, respectively .

Action Environment

The action, efficacy, and stability of this compound are influenced by various environmental factors. For instance, the hydration and dehydration reactions of Lithium Hydroxide are influenced by the vapor condition . Furthermore, the ion selectivity through membranes, which is crucial for lithium recovery, is highly correlated to the ion hydration energy and the interaction between the ion and the functional groups .

Preparation Methods

Synthetic Routes and Reaction Conditions

Lithium hydroxide monohydrate can be synthesized through several methods. One common method involves the reaction of lithium carbonate with calcium hydroxide in a metathesis reaction:

$$\text{Li}_2\text{CO}_3 + \text{Ca(OH)}_2 \rightarrow 2 \text{LiOH} + \text{CaCO}_3$$Li2​CO3​+Ca(OH)2​→2LiOH+CaCO3​

The lithium hydroxide produced is then hydrated to form lithium hydroxide monohydrate .

Industrial Production Methods

Industrial production of lithium hydroxide monohydrate often involves the causticization of lithium sulfate or lithium chloride solutions using sodium hydroxide or barium hydroxide. The resulting lithium hydroxide is then crystallized and purified to obtain high-purity lithium hydroxide monohydrate .

Chemical Reactions Analysis

Types of Reactions

Lithium hydroxide monohydrate undergoes various chemical reactions, including:

Reacts with acids to form lithium salts and water.

Neutralization Reactions: $$\text{LiOH} + \text{HCl} \rightarrow \text{LiCl} + \text{H}_2\text{O}$$LiOH+HCl→LiCl+H2​O

Can absorb and release water molecules.

Hydration and Dehydration Reactions: $$\text{LiOH} \cdot \text{H}_2\text{O} \rightarrow \text{LiOH} + \text{H}_2\text{O}$$LiOH⋅H2​O→LiOH+H2​O

Reacts with carbon dioxide to form lithium carbonate.

Carbonation Reactions: $$2 \text{LiOH} + \text{CO}_2 \rightarrow \text{Li}_2\text{CO}_3 + \text{H}_2\text{O}$$2LiOH+CO2​→Li2​CO3​+H2​O

Common Reagents and Conditions

Common reagents used in reactions with lithium hydroxide monohydrate include acids (e.g., hydrochloric acid, sulfuric acid), carbon dioxide, and various organic compounds. Reactions typically occur under standard temperature and pressure conditions .

Major Products

The major products formed from reactions with lithium hydroxide monohydrate include lithium salts (e.g., lithium chloride, lithium sulfate), lithium carbonate, and water .

Scientific Research Applications

Lithium hydroxide monohydrate has numerous scientific research applications:

Battery Technology: Used as a precursor for the production of lithium-ion battery cathode materials such as lithium cobalt oxide and lithium nickel manganese cobalt oxide.

Carbon Dioxide Scrubbing: Utilized in CO₂ scrubbers to absorb carbon dioxide from the air in closed environments like submarines and spacecraft.

Catalysis: Serves as a catalyst in various organic reactions, including the Knoevenagel condensation and Gewald reaction.

Material Science: Employed in the production of advanced materials in glass, ceramics, and polymers.

Comparison with Similar Compounds

Similar Compounds

Sodium Hydroxide (NaOH): A strong base with similar neutralization and carbonation reactions but higher solubility in water.

Potassium Hydroxide (KOH): Another strong base with similar properties but more reactive and hygroscopic.

Calcium Hydroxide (Ca(OH)₂): A weaker base compared to lithium hydroxide, commonly used in construction and water treatment.

Uniqueness

Lithium hydroxide monohydrate is unique due to its relatively low solubility compared to other alkali metal hydroxides, making it suitable for specific applications such as battery technology and CO₂ scrubbing. Its ability to form high-purity lithium salts also sets it apart from other hydroxides .